Cas no 864975-78-0 (N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide)
N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide
- 864975-78-0
- N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
- N-[6-chloro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide
- (Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2,2-diphenylacetamide
- AKOS024605583
- F1359-0607
-
- Inchi: 1S/C24H21ClN2O2S/c1-29-15-14-27-20-13-12-19(25)16-21(20)30-24(27)26-23(28)22(17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-13,16,22H,14-15H2,1H3/b26-24-
- InChI Key: NIHQNPLAVZMAGK-LCUIJRPUSA-N
- SMILES: ClC1C=CC2=C(C=1)S/C(=N\C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)/N2CCOC
Computed Properties
- Exact Mass: 436.1012268g/mol
- Monoisotopic Mass: 436.1012268g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 586
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 67.2Ų
N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1359-0607-2μmol |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-5μmol |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-10μmol |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-20μmol |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-1mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-2mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-3mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-4mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-5mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1359-0607-10mg |
N-[(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2,2-diphenylacetamide |
864975-78-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide
Comprehensive Overview of N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide (CAS No. 864975-78-0)
The compound N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide (CAS No. 864975-78-0) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a benzothiazole core substituted with a chloro group and a methoxyethyl side chain, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a modulator of biological pathways, given its ability to interact with specific protein targets.
One of the key features of N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide is its Z-configuration around the double bond, which plays a critical role in its stereochemical properties. This configuration is often associated with enhanced binding affinity to biological receptors, making it a subject of interest in drug discovery. The presence of the diphenylacetamide moiety further contributes to its stability and solubility, which are essential for pharmacokinetic optimization.
In recent years, the scientific community has been exploring the potential of benzothiazole derivatives in addressing unmet medical needs. For instance, compounds like N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide have been investigated for their role in modulating enzyme activity and cellular signaling pathways. These studies are often driven by the growing demand for novel therapeutics in areas such as oncology, neurology, and metabolic disorders.
The synthesis of N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are crucial for ensuring the compound's suitability for further research and development.
From an industrial perspective, the demand for high-purity organic intermediates like CAS No. 864975-78-0 has surged due to their role in the production of active pharmaceutical ingredients (APIs). Companies specializing in fine chemicals are increasingly focusing on scalable synthesis routes to meet this demand. Additionally, the compound's potential applications in material science, such as in the development of organic semiconductors, have further broadened its appeal.
Environmental and safety considerations are also paramount when working with N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide. Proper handling protocols, including the use of personal protective equipment (PPE) and adherence to waste disposal regulations, are essential to minimize risks. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed guidance.
In conclusion, N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide (CAS No. 864975-78-0) represents a fascinating area of study with wide-ranging implications. Its unique chemical properties and potential applications make it a valuable asset in both academic and industrial settings. As research continues to unfold, this compound is likely to play an increasingly important role in advancing scientific and technological innovations.
864975-78-0 (N-(2Z)-6-chloro-3-(2-methoxyethyl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2,2-diphenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)